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Compound of Interest

Tris(2,6-
Compound Name: _ _
dimethoxyphenyl)phosphine

Cat. No.: B1586704

Tris(2,6-dimethoxyphenyl)phosphine, often abbreviated as DMPP, is a bulky, electron-rich
triarylphosphine ligand. Its unique steric and electronic properties make it a valuable tool for
researchers and chemists, particularly in the field of palladium-catalyzed cross-coupling
reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations[1][2]. The methoxy
groups in the ortho positions of the phenyl rings play a crucial role in stabilizing catalytic
intermediates and promoting high reaction yields. However, like many organophosphorus
compounds, its utility is matched by a need for rigorous safety and handling protocols. This
guide provides a comprehensive overview of the essential safety practices, experimental
workflows, and emergency procedures required to handle Tris(2,6-
dimethoxyphenyl)phosphine responsibly in a research and drug development environment.
The focus is not merely on procedural steps but on the underlying chemical principles that
dictate these precautions, ensuring a self-validating system of safety.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of a chemical's properties is the foundation of a robust safety plan.
The primary risks associated with Tris(2,6-dimethoxyphenyl)phosphine are its air-sensitive
nature and its classification as a skin, eye, and potential respiratory irritant.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1586704?utm_src=pdf-interest
https://www.benchchem.com/product/b1586704?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2325103.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2325103_EN.htm
https://www.benchchem.com/product/b1586704?utm_src=pdf-body
https://www.benchchem.com/product/b1586704?utm_src=pdf-body
https://www.benchchem.com/product/b1586704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key physical and chemical identifiers for Tris(2,6-dimethoxyphenyl)phosphine are
summarized below. This data is critical for proper storage, handling, and emergency response

planning.
Property Value Reference
CAS Number 85417-41-0 2]
Molecular Formula C24H2706P [2]
Molecular Weight 442.44 g/mol [3]
Appearance White to light yellow crystalline )
powder

Melting Point 153-157 °C [4115]
Sensitivity Air Sensitive [2]

Toxicological Profile

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Tris(2,6-dimethoxyphenyl)phosphine is classified with the following hazards:

e H315: Causes skin irritation[3].
e H319: Causes serious eye irritation[3].
o H335: May cause respiratory irritation[3].

It is crucial to distinguish the hazards of this solid phosphine ligand from phosphine (PHs) gas.
Phosphine gas is a systemic poison that is highly toxic upon inhalation, targeting the
cardiovascular, respiratory, and central nervous systems[6][7]. While solid organophosphorus
compounds can form flammable and toxic phosphine gas in the presence of strong reducing
agents or upon thermal decomposition, the primary, immediate hazard of handling Tris(2,6-
dimethoxyphenyl)phosphine under standard laboratory conditions is irritation[8]. The
toxicological properties of the compound itself have not been fully investigated, warranting a
cautious approach[9].
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Reactivity and Stability

 Air Sensitivity: As an electron-rich phosphine, Tris(2,6-dimethoxyphenyl)phosphine is
susceptible to oxidation by atmospheric oxygen. This degradation not only reduces its
efficacy as a ligand but can also form the corresponding phosphine oxide. While this
oxidation is generally not violently exothermic for triarylphosphines, it compromises the
integrity of the material[10][11]. Therefore, handling should always be conducted under an
inert atmosphere (e.g., nitrogen or argon)[12][13].

o Thermal Decomposition: While specific data for this compound is scarce, the thermal
decomposition of phosphine ligands, especially in the presence of metal complexes, can be
complex[14]. Decomposition can lead to the release of irritating gases and vapors[9]. It is
prudent to avoid excessive heat.

o Incompatibilities: Avoid contact with strong oxidizing agents and halogens, as these can lead
to vigorous and potentially hazardous reactions[9].

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to containment, combining engineering controls and PPE, is essential
for mitigating exposure risks.

Engineering Controls

The choice of engineering control is dictated by the scale and nature of the manipulation.

» Certified Chemical Fume Hood: For general handling of sealed containers and preparing
solutions where brief air exposure can be tolerated (depending on the specific reaction’'s
sensitivity), a fume hood is the minimum requirement.

o Glovebox (Inert Atmosphere): For weighing solid Tris(2,6-dimethoxyphenyl)phosphine and
preparing stock solutions, a glovebox maintained under a dry, inert atmosphere (N2 or Ar) is
the gold standard[13][15]. This provides the highest level of protection against both chemical
exposure and degradation of the air-sensitive compound.
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e Schlenk Line: For manipulations in glassware outside of a glovebox, standard Schlenk line
techniques are required. This involves using specialized glassware that can be evacuated
and backfilled with an inert gas to exclude air and moisture from the reaction system[16][17].

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Tris(2,6-
dimethoxyphenyl)phosphine.

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. For
operations with a higher risk of splashes or dust generation, chemical splash goggles should
be worn.

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.
Always inspect gloves for tears or holes before use and change them immediately if
contamination is suspected[18].

» Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.

o Respiratory Protection: For weighing operations outside of a glovebox or during a spill clean-
up where dust may be generated, a NIOSH-approved respirator with a particulate filter (e.g.,
an N95 dust mask) is recommended to prevent respiratory irritation[19].

Section 3: Standard Operating Procedures (SOPSs)

Adherence to validated protocols is key to ensuring both experimental success and personnel
safety. The following sections detail workflows for common manipulations.

Protocol: Weighing and Solution Preparation in a
Glovebox

This protocol is the preferred method for accurately handling the solid reagent while preserving
its integrity.

Methodology:
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Preparation: Ensure the glovebox has low oxygen (<50 ppm) and moisture (<50 ppm) levels.
Bring all necessary items into the antechamber, including the reagent container, a tared
weigh boat or vial, spatula, and a flask with a septum-sealed cap containing the desired
anhydrous solvent.

Equilibration: Cycle the antechamber with inert gas at least three times before transferring
items into the main chamber. Allow items to equilibrate to the glovebox atmosphere for at
least 15-20 minutes.

Weighing: Carefully open the reagent container. Using a clean spatula, transfer the desired
amount of Tris(2,6-dimethoxyphenyl)phosphine to the tared container on a balance inside
the glovebox.

Transfer: Promptly and carefully add the weighed solid to the flask containing the anhydrous
solvent.

Sealing: Securely cap the flask. If it is to be removed from the glovebox, ensure the septum
is secure and consider wrapping the seal with electrical tape or Parafilm® for secondary
containment.

Clean-up: Tightly close the main reagent container. Clean the spatula and any residual dust
from the work area using a wipe dampened with an appropriate solvent (e.g., isopropanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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